5-bromo-2-chloro-3-(trifluoromethoxy)pyridine
Description
5-Bromo-2-chloro-3-(trifluoromethoxy)pyridine is a chemical compound with the molecular formula C6H3BrClF3NO . It is a derivative of pyridine, which is a basic heterocyclic organic compound .
Synthesis Analysis
The synthesis of trifluoromethylpyridines, which includes this compound, is a topic of active research . Various methods have been reported, such as the chlorination of 2-chloro-5-methylpyridine or 2-chloro-5-(chloromethyl)pyridine under liquid-phase conditions to afford the intermediate 2,3-dichloro-5-(trichloromethyl)pyridine (2,3,5-DCTC); subsequent vapor–phase reactions are then used .Molecular Structure Analysis
The molecular structure of this compound is defined by its molecular formula, C6H3BrClF3NO . This indicates that it contains six carbon atoms, three hydrogen atoms, one bromine atom, one chlorine atom, three fluorine atoms, one nitrogen atom, and one oxygen atom .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-bromo-2-chloro-3-(trifluoromethoxy)pyridine can be achieved through a multi-step process involving the introduction of bromine, chlorine, and trifluoromethoxy groups onto a pyridine ring.", "Starting Materials": [ "2-chloro-5-nitropyridine", "sodium bromide", "trifluoromethanol", "thionyl chloride", "potassium carbonate", "acetic acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: Reduction of 2-chloro-5-nitropyridine with sodium borohydride in methanol to yield 2-chloro-5-aminopyridine.", "Step 2: Bromination of 2-chloro-5-aminopyridine with sodium bromide and thionyl chloride in acetic acid to yield 5-bromo-2-chloro-3-nitropyridine.", "Step 3: Reduction of 5-bromo-2-chloro-3-nitropyridine with sodium borohydride in methanol to yield 5-bromo-2-chloro-3-aminopyridine.", "Step 4: Treatment of 5-bromo-2-chloro-3-aminopyridine with trifluoromethanol and potassium carbonate in acetonitrile to yield 5-bromo-2-chloro-3-(trifluoromethoxy)pyridine.", "Step 5: Purification of the product by washing with water and extraction with diethyl ether." ] } | |
CAS RN |
1361852-60-9 |
Molecular Formula |
C6H2BrClF3NO |
Molecular Weight |
276.4 |
Purity |
95 |
Origin of Product |
United States |
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